Cas no 882749-31-7 (N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide)

N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide is a thiourea derivative exhibiting potential applications in medicinal and agrochemical research due to its unique structural features. The compound integrates a 4-chlorophenyl carbamothioyl moiety and a 3,4-dimethoxyphenyl acetamide group, suggesting possible bioactivity as an enzyme inhibitor or antimicrobial agent. Its thiourea linkage enhances binding affinity to biological targets, while the dimethoxy substitution may improve solubility and pharmacokinetic properties. This compound is of interest in synthetic chemistry for further derivatization, offering a versatile scaffold for structure-activity relationship studies. High purity and well-defined synthesis routes ensure reproducibility for research applications.
N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide structure
882749-31-7 structure
Product Name:N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide
CAS No:882749-31-7
MF:
MW:
MDL:MFCD00832634
CID:4663750
Update Time:2025-07-22

N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-CHLOROPHENYL)-2-[2-(3,4-DIMETHOXYPHENYL)ACETYL]-1-HYDRAZINECARBOTHIOAMIDE
    • SALOR-INT L294470-1EA
    • 2-(3,4-DIMETHOXYPHENYL)-N-((((4-CHLOROPHENYL)AMINO)THIOXOMETHYL)AMINO)ETHANAMIDE
    • N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide
    • 1-(4-chlorophenyl)-3-[[2-(3,4-dimethoxyphenyl)acetyl]amino]thiourea
    • MDL: MFCD00832634

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N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide Related Literature

Additional information on N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide

N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide

N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide is a complex organic compound with the CAS number 882749-31-7. This compound belongs to the class of acetamides and features a unique structure that combines a 4-chlorophenyl group, a carbamothioyl moiety, and a 3,4-dimethoxyphenyl group. The molecule is characterized by its intricate arrangement of functional groups, which contribute to its potential applications in various fields such as pharmaceuticals, agrochemicals, and material science.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve the desired product. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of bioactive agents with potential therapeutic applications. The presence of electron-withdrawing groups like the chloro and methoxy substituents plays a significant role in modulating the electronic properties of the molecule, which can influence its reactivity and biological activity.

One of the key areas of research involving this compound is its potential as an inhibitor of certain enzymes or receptors. For instance, recent findings suggest that derivatives of this compound may exhibit inhibitory activity against kinases, which are crucial targets in cancer therapy. The substitution pattern on the phenyl rings is believed to significantly impact the binding affinity and selectivity of the molecule towards these targets.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The methoxy groups present in the molecule are known to enhance lipophilicity, which can improve bioavailability and absorption in plants. This makes it a promising candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact.

The structural complexity of N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide also lends itself to applications in material science. Researchers have investigated its use as a precursor for advanced materials such as polymers or nanoparticles due to its ability to form stable bonds under specific conditions.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and molecular dynamics. These studies provide insights into its stability, reactivity, and potential interactions with biological systems. Such computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery and material development processes.

In conclusion, N-{[(4-chlorophenyl)carbamothioyl]amino}-2-(3,4-dimethoxyphenyl)acetamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an interesting subject for further research, particularly in the realms of drug development and agrochemicals. As scientific understanding continues to grow, this compound is expected to play an increasingly important role in advancing innovative solutions across various industries.

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